molecular formula C10H9NO4 B8648253 4-Allyloxy-3-nitrobenzaldehyde CAS No. 125872-98-2

4-Allyloxy-3-nitrobenzaldehyde

Cat. No. B8648253
CAS RN: 125872-98-2
M. Wt: 207.18 g/mol
InChI Key: XBIIPYJTLJVXEK-UHFFFAOYSA-N
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Description

4-Allyloxy-3-nitrobenzaldehyde is a useful research compound. Its molecular formula is C10H9NO4 and its molecular weight is 207.18 g/mol. The purity is usually 95%.
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properties

CAS RN

125872-98-2

Molecular Formula

C10H9NO4

Molecular Weight

207.18 g/mol

IUPAC Name

3-nitro-4-prop-2-enoxybenzaldehyde

InChI

InChI=1S/C10H9NO4/c1-2-5-15-10-4-3-8(7-12)6-9(10)11(13)14/h2-4,6-7H,1,5H2

InChI Key

XBIIPYJTLJVXEK-UHFFFAOYSA-N

Canonical SMILES

C=CCOC1=C(C=C(C=C1)C=O)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Analogously to Method F, 25 g of 4-hydroxy-3-nitrobenzaldehyde and 25.1 ml of allyl bromide are reacted. The title compound is obtained as a slightly yellowish solid. Rf=0.30 (1:2 EtOAc-heptane). Rt=4.00.
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
25.1 mL
Type
reactant
Reaction Step One

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